Cas no 791009-51-3 (1,4-Benzodioxin-5-carboxylicacid, 6-amino-2,3-dihydro-)
791009-51-3 structure
Product Name:1,4-Benzodioxin-5-carboxylicacid, 6-amino-2,3-dihydro-
CAS No:791009-51-3
MF:C9H9NO4
MW:195.172062635422
CID:555357
PubChem ID:20544696
Update Time:2025-04-19
1,4-Benzodioxin-5-carboxylicacid, 6-amino-2,3-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzodioxin-5-carboxylicacid, 6-amino-2,3-dihydro-
- 1,4-Benzodioxin-5-carboxylicacid,6-amino-2,3-dihydro-(9CI)
- 6-amino-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid
- 791009-51-3
- SCHEMBL15569955
- DTXSID80608548
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- Inchi: 1S/C9H9NO4/c10-5-1-2-6-8(7(5)9(11)12)14-4-3-13-6/h1-2H,3-4,10H2,(H,11,12)
- InChI Key: PDUIYXZLRIYDTB-UHFFFAOYSA-N
- SMILES: O1CCOC2C=CC(=C(C(=O)O)C1=2)N
Computed Properties
- Exact Mass: 195.05315777g/mol
- Monoisotopic Mass: 195.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 81.8Ų
1,4-Benzodioxin-5-carboxylicacid, 6-amino-2,3-dihydro- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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